Cas no 2680883-78-5 (benzyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate)

• Product Name: benzyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate
• CAS No: 2680883-78-5
• MF: C₁₃H₁₀ClFN₂O₃
• MW: 296.681505680084
• CID: 5637384
• PubChem ID: 165932733
• Update Time: 2025-10-24

benzyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680883-78-5
• benzyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate
• EN300-28289529

• Inchi： 1S/C13H10ClFN2O3/c14-11-9(6-10(15)17-12(11)18)16-13(19)20-7-8-4-2-1-3-5-8/h1-6H,7H2,(H2,16,17,18,19)
• InChI Key： BPBPIYKILPKTPK-UHFFFAOYSA-N
• SMILES： ClC1C(NC(=CC=1NC(=O)OCC1C=CC=CC=1)F)=O

Computed Properties

• Exact Mass: 296.0363980g/mol
• Monoisotopic Mass: 296.0363980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.4Ų

Additional information on benzyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate

Benzyl N-(3-Chloro-6-Fluoro-2-Hydroxypyridin-4-Yl)Carbamate: A Comprehensive Overview

The compound with CAS number 2680883-78-5, commonly referred to as benzyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The chemical structure of benzyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate is characterized by a pyridine ring substituted with chlorine, fluorine, and hydroxyl groups, along with a benzyl carbamate moiety. This combination of functional groups contributes to its diverse chemical reactivity and biological activity. The presence of halogens (chlorine and fluorine) on the pyridine ring enhances its electronic properties, making it a versatile compound for various synthetic transformations.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its potential as a building block in medicinal chemistry. The synthesis of benzyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate involves multi-step reactions, including nucleophilic substitutions and carbonyl chemistry. These studies have not only improved the synthetic efficiency but also provided insights into the optimization of similar compounds for therapeutic applications.

In terms of biological activity, benzyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-yl)carbamate has shown promising results in preliminary assays targeting various enzymes and receptors. Its ability to modulate key biological pathways makes it a candidate for further exploration in drug discovery programs. Additionally, the compound's stability under physiological conditions and its pharmacokinetic profile are areas of active investigation.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have revealed insights into its interaction with target proteins, providing valuable information for structure-based drug design. These findings underscore the importance of benzyl N-(3-chloro-6-fluoro-2-hydroxypyridin-4-Yl)carbamate as a lead compound in medicinal chemistry research.

In conclusion, the compound with CAS number 2680883785, or benzyl N-(3-chloro6fluoro2hydroxypyridin4Yl)carbamate, represents a valuable addition to the arsenal of chemical entities explored for therapeutic purposes. Its unique structure, coupled with recent advancements in synthetic and computational methodologies, positions it as a promising candidate for future drug development efforts.